![molecular formula C18H22N2O3S B2396191 N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide CAS No. 1235037-87-2](/img/structure/B2396191.png)
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” is a related compound with the CAS Number: 241134-34-9 . It has a molecular weight of 193.27 .
Molecular Structure Analysis
The InChI code for “(1-(Methylsulfonyl)piperidin-4-yl)methanol” is 1S/C7H15NO3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7,9H,2-6H2,1H3 .
Physical And Chemical Properties Analysis
The compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” has a molecular weight of 193.27 .
Scientific Research Applications
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide has been studied for its potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons. This makes this compound a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and neuropathic pain.
In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the proteasome, a cellular complex that is responsible for the degradation of proteins. This makes this compound a potential candidate for the development of new drugs for the treatment of cancer.
Mechanism of Action
Target of Action
Piperidine derivatives, which this compound is a part of, are known to be important synthetic medicinal blocks for drug construction .
Mode of Action
It’s worth noting that piperidine derivatives are often involved in a variety of intra- and intermolecular reactions leading to the formation of various substituted piperidines .
Biochemical Pathways
The compound may potentially be involved in the Suzuki–Miyaura (SM) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction is known for its mild and functional group tolerant conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .
Result of Action
It’s worth noting that piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Advantages and Limitations for Lab Experiments
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide has several advantages for lab experiments, including its small size, high purity, and stability. This compound is also easy to synthesize in large quantities, making it suitable for high-throughput screening assays. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide research, including the development of new drugs for the treatment of neurological disorders and cancer, the optimization of this compound synthesis methods, and the identification of new molecular targets for this compound. This compound may also have potential applications in other fields of research, such as drug discovery and chemical biology. Overall, this compound is a promising compound that has the potential to advance our understanding of various biological processes and to lead to the development of new drugs for the treatment of diseases.
Synthesis Methods
The synthesis of N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide involves the reaction of 1-naphthylamine with 4-piperidinemethanamine followed by the addition of methylsulfonyl chloride. The resulting product is purified through column chromatography to obtain this compound in its pure form. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for various research applications.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It has been suggested that this compound may interact with various enzymes and proteins
Cellular Effects
It is known that compounds with similar structures can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
N-[(1-methylsulfonylpiperidin-4-yl)methyl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-24(22,23)20-11-9-14(10-12-20)13-19-18(21)17-8-4-6-15-5-2-3-7-16(15)17/h2-8,14H,9-13H2,1H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKAWHFGGBNLBKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.